Bis(trifluoromethyl)propanedioyl difluoride

• CAS No.: 42139-57-1
• Molecular Formula: C5F8O2
• Molecular Weight: 244.04 g/mol
• IUPAC Name: 2,2-bis(trifluoromethyl)propanedioyl difluoride
• InChI: InChI=1S/C5F8O2/c6-1(14)3(2(7)15,4(8,9)10)5(11,12)13
• InChI Key: NIUKAAKVMOAGJV-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(C(=O)F)(C(F)(F)F)C(F)(F)F)F

Description

Bis(trifluoromethyl)propanedioyl difluoride is a fluorinated organic compound with the molecular formula C5F8O2. This compound is known for its unique chemical properties, which make it valuable in various scientific and industrial applications. The presence of trifluoromethyl groups imparts significant electron-withdrawing characteristics, enhancing its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of bis(trifluoromethyl)propanedioyl difluoride typically involves the reaction of trifluoromethylated precursors under controlled conditions. One common method includes the halogenation of 3,3’,4,4’-tetramethylbiphenyl followed by substitution with trifluoroacetate to yield the desired product . The reaction conditions often require specific solvents and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include continuous flow reactors and advanced purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

Bis(trifluoromethyl)propanedioyl difluoride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form higher oxidation state products.

Reduction: Reduction reactions can yield different fluorinated derivatives.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, often facilitated by its electron-withdrawing trifluoromethyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions vary depending on the reaction type. For example, oxidation may yield higher oxidation state fluorinated compounds, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Bis(trifluoromethyl)propanedioyl difluoride has numerous applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of fluorinated compounds.

Biology: The compound’s unique properties make it useful in biochemical studies, including enzyme inhibition and protein modification.

Medicine: Its potential as a pharmaceutical intermediate is being explored, particularly in the development of drugs with enhanced metabolic stability.

Industry: The compound is used in the production of advanced materials, including polymers and coatings with improved chemical resistance

Mechanism of Action

The mechanism by which bis(trifluoromethyl)propanedioyl difluoride exerts its effects involves its strong electron-withdrawing trifluoromethyl groups. These groups influence the compound’s reactivity and interaction with other molecules. The molecular targets and pathways involved depend on the specific application, such as enzyme inhibition in biological systems or catalytic activity in chemical reactions .

Comparison with Similar Compounds

Similar Compounds

Bis(trifluoromethyl) disulfide: Another fluorinated compound with similar electron-withdrawing properties.

Trifluoromethylated radicals: Compounds containing trifluoromethyl groups that exhibit unique reactivity in various chemical reactions.

Uniqueness

Bis(trifluoromethyl)propanedioyl difluoride is unique due to its specific molecular structure, which combines the properties of trifluoromethyl groups with a propanedioyl backbone. This combination enhances its reactivity and stability, making it valuable in a wide range of applications.